3-Chloro-2-(chloromethyl)benzo[b]thiophene

• IUPAC Name: 3-chloro-2-(chloromethyl)-1-benzothiophene
• InChI: InChI=1S/C9H6Cl2S/c10-5-8-9(11)6-3-1-2-4-7(6)12-8/h1-4H,5H2
• InChI Key: ARJXIOJZPWAPOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)CCl)Cl
• Molecular Formula: C9H6Cl2S
• Molecular Weight: 217.11 g/mol
• CAS No.: 620116-39-4

Description

3-Chloro-2-(chloromethyl)benzo[b]thiophene is a useful research compound. Its molecular formula is C9H6Cl2S and its molecular weight is 217.11. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Method Development : A study by Fa-shu and In (2000) introduced a new method for synthesizing 3-(2'-carboxyethyl)benzo[b]thiophene, which included a reaction involving 3-chloromethyl benzo[b]thiophene at room temperature. This method reportedly achieved higher yields and reduced side effects (Liang Fa-shu & C. In, 2000).

• Electrophilic Chlorocyclization : Walter, Fallows, and Kesharwani (2019) developed a copper-catalyzed electrophilic chlorocyclization method, optimizing the synthesis of 2,3-disubstituted benzo[b]thiophenes, including those with a chlorine moiety at the 3 position, which is crucial for various applications in medicinal and materials chemistry (Walter, Fallows, & Kesharwani, 2019).

Medicinal Chemistry Applications

• Antimicrobial and Analgesic Activities : Kumara et al. (2009) synthesized a range of compounds derived from 2-azidocarbonyl-3-chlorobenzo[b]thiophene, which were then tested for their antimicrobial and analgesic properties, showing the potential of these derivatives in medical applications (Kumara et al., 2009).

• Potential Antibacterial and Antifungal Agents : Masih et al. (2021) explored 3-halobenzo[b]thiophene derivatives, including those with a 3-chloro substitution, for their antimicrobial activities. These compounds demonstrated promising results against Gram-positive bacteria and yeast (Masih et al., 2021).

Other Applications

• Regiospecific Synthesis : Kinfe, Makolo, and Adokoh (2014) developed a regiospecific synthetic strategy for 2-chloro-3-substituted benzo[b]thiophenes, providing access to chlorinated derivatives that are less common but potentially valuable in various chemical applications (Kinfe, Makolo, & Adokoh, 2014).

• Synthesis of Complex Structures : Nowacki and Wojciechowski (2017) demonstrated the synthesis of complex molecular structures like 11-cyano- and 11-(phenylsulfonyl)[1]benzothieno[2,3-b]quinolines, starting from benzo[b]thiophen-3-ylacetonitriles or 3-(phenylsulfonylmethyl)benzo[b]thiophenes. Such structures have potential in advanced materials science (Nowacki & Wojciechowski, 2017).

Future Directions

Thiophene and its substituted derivatives, including 3-Chloro-2-(chloromethyl)benzo[b]thiophene, show interesting applications in the field of medicinal chemistry. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.